2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide

• IUPAC Name: 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide
• InChI: InChI=1S/C18H22N2O2/c1-3-22-16-10-8-15(9-11-16)20-18(21)17(12-19)14-6-4-13(2)5-7-14/h8-11,13H,3-7H2,1-2H3,(H,20,21)
• InChI Key: CJFBAFSVUGXADZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=C2CCC(CC2)C)C#N
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide, also known as CEMAC, is a chemical compound that has been studied for its potential use in scientific research. CEMAC is a derivative of the cyclohexylideneacetamide family and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide is not fully understood, but it is believed to act as a modulator of ion channels and receptors in the central nervous system. 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been shown to interact with voltage-gated sodium channels and N-methyl-D-aspartate (NMDA) receptors, which are involved in pain signaling and synaptic plasticity.
Biochemical and Physiological Effects
2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. In vivo studies have shown that 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has analgesic properties and can reduce pain in animal models. 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide in lab experiments is its potential use in various scientific research areas. 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been shown to have promising results in cancer research, neuroscience, and pain management. However, one limitation is the lack of information on its toxicity and side effects. Further studies are needed to determine the safety and efficacy of 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide for human use.

Future Directions

There are several future directions for research on 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide. One area of research could focus on the development of 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide derivatives with improved efficacy and safety profiles. Another area of research could focus on the use of 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the exact mechanism of action of 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide and its potential use in other scientific research areas.

Synthesis Methods

2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide can be synthesized by reacting 4-ethoxybenzaldehyde with 4-methylcyclohexanone in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with cyanamide to yield 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide.

Scientific Research Applications

2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been studied for its potential use in various scientific research areas, including cancer research, neuroscience, and pain management. In cancer research, 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In pain management, 2-cyano-N-(4-ethoxyphenyl)-2-(4-methylcyclohexylidene)acetamide has been shown to have analgesic properties.